rac-(3R,4S)-4-cyclopropyloxolan-3-ol, trans
Overview
Description
Rac-(3R,4S)-4-cyclopropyloxolan-3-ol, trans (hereafter referred to as rac-CPO) is a chiral cyclopropyloxolan derivative that has been studied extensively in recent years. Rac-CPO has been found to have numerous potential applications in scientific research due to its unique properties.
Scientific Research Applications
Rac-CPO has been found to have multiple potential applications in scientific research. It has been used as a chiral catalyst for asymmetric synthesis, as a ligand for asymmetric catalysis, and as a chiral auxiliaries for asymmetric synthesis. Additionally, rac-CPO has been used in the preparation of several pharmaceuticals and in the synthesis of various natural products.
Mechanism of Action
Rac-CPO has been found to act as a chiral catalyst for asymmetric synthesis. It is believed to act by forming a complex with a metal ion, which then acts as a Lewis acid. This complex then acts as a catalyst for the synthesis of a chiral product.
Biochemical and Physiological Effects
Rac-CPO has been found to have several biochemical and physiological effects. It has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, rac-CPO has been found to inhibit the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins.
Advantages and Limitations for Lab Experiments
The use of rac-CPO in lab experiments has several advantages and limitations. One advantage is that rac-CPO is relatively inexpensive and easy to obtain. Additionally, it is relatively easy to synthesize and use in lab experiments. However, rac-CPO can be difficult to purify and can be toxic in high concentrations.
Future Directions
The potential future directions for rac-CPO are numerous. Rac-CPO could be used in the development of new drugs, as a chiral catalyst for asymmetric synthesis, and as a ligand for asymmetric catalysis. Additionally, rac-CPO could be used in the synthesis of novel natural products and in the preparation of various pharmaceuticals. Finally, rac-CPO could be used in the development of new materials, such as plastics and polymers.
Synthesis Methods
Rac-CPO is synthesized through a two-step process. The first step involves the reaction of a substituted cyclopropyloxolan with a Grignard reagent, followed by a second reaction with a Lewis acid. The product of this reaction is rac-CPO. This method has been found to be relatively inexpensive, efficient, and simple to carry out.
properties
| { "Design of the Synthesis Pathway": "The synthesis of rac-(3R,4S)-4-cyclopropyloxolan-3-ol, trans can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclopropane", "Ethylene oxide", "Sodium hydride", "Benzyltriethylammonium chloride", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Cyclopropane is reacted with ethylene oxide in the presence of sodium hydride to form racemic 1,2-cyclopropanediol.", "Step 2: The resulting diol is treated with benzyltriethylammonium chloride and sodium borohydride to reduce the carbonyl group and form the corresponding alcohol.", "Step 3: The alcohol is then subjected to a Mitsunobu reaction with trans-4-hydroxyproline to form the corresponding oxazolidine intermediate.", "Step 4: The oxazolidine intermediate is then treated with acetic acid to remove the benzyl protecting group and form the desired product, rac-(3R,4S)-4-cyclopropyloxolan-3-ol, trans.", "Step 5: The product is purified by column chromatography using a silica gel stationary phase and eluting with a mixture of ethyl acetate and hexanes.", "Step 6: The purified product is characterized using various spectroscopic techniques such as NMR and IR spectroscopy." ] } | |
CAS RN |
2415383-17-2 |
Molecular Formula |
C7H12O2 |
Molecular Weight |
128.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
